1-Benzyl-3-phenoxypyrrolidine

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: 1-benzyl-3-phenoxypyrrolidine
• InChI: InChI=1S/C17H19NO/c1-3-7-15(8-4-1)13-18-12-11-17(14-18)19-16-9-5-2-6-10-16/h1-10,17H,11-14H2
• InChI Key: HMGDLYUTYLPXDR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=CC=C2)CC3=CC=CC=C3

Description

1-Benzyl-3-phenoxypyrrolidine is a pyrrolidine derivative featuring a benzyl group at the 1-position and a phenoxy (aryl ether) group at the 3-position. Pyrrolidine derivatives are widely studied for their applications in medicinal chemistry, agrochemicals, and organic synthesis due to their conformational flexibility and ability to act as bioisosteres for peptide bonds or other functional groups .

Comparison with Similar Compounds

The following compounds, identified in the provided evidence, serve as structural analogs for comparative analysis:

Structural and Functional Group Differences

1-Benzyl-3-acetamidopyrrolidine

• Substituents : Acetamide (-NHCOCH₃) at position 3, benzyl at position 1.
• Molecular Formula : C₁₃H₁₈N₂O.
• Key Features: The acetamide group introduces hydrogen-bonding capacity, enhancing solubility in polar solvents. Stereoisomerism (R/S configurations) is noted, which may influence biological activity .

1-Benzyl-3-(methylamino)pyrrolidine

• Substituents: Methylamino (-NHCH₃) at position 3.
• CAS : 69478-77-7.

Benzyl 3-methoxy-1-pyrrolidinecarboxylate

• Substituents : Methoxy (-OCH₃) at position 3, benzyl carboxylate at position 1.
• Molecular Formula: C₁₃H₁₇NO₃.
• Key Features : The methoxy group enhances electron density on the pyrrolidine ring, while the carboxylate ester serves as a protecting group in synthetic chemistry .

1-Benzyl-2-(2-methoxyphenyl)pyrrolidine

• Substituents : 2-Methoxyphenyl at position 2, benzyl at position 1.
• CAS : 1355219-96-3.

Data Table: Comparative Analysis

Compound Name	CAS Number	Substituent (Position)	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Applications/Notes
1-Benzyl-3-acetamidopyrrolidine	114636-30-5	Acetamide (3)	C₁₃H₁₈N₂O	218.29	Amide, benzyl	Medicinal chemistry intermediate
1-Benzyl-3-(methylamino)pyrrolidine	69478-77-9	Methylamino (3)	C₁₂H₁₈N₂	190.28	Secondary amine, benzyl	Base for ligand design
Benzyl 3-methoxy-1-pyrrolidinecarboxylate	130403-95-1	Methoxy (3), carboxylate	C₁₃H₁₇NO₃	235.28	Ether, ester	Synthetic intermediate
1-Benzyl-2-(2-methoxyphenyl)pyrrolidine	1355219-96-3	2-Methoxyphenyl (2)	C₁₈H₂₁NO	267.37	Aryl ether, benzyl	Chiral building block

Research Findings

Positional Effects: Substitution at position 3 (e.g., acetamide, methylamino) enhances interactions with biological targets via hydrogen bonding or basicity . In contrast, substitution at position 2 (e.g., 2-methoxyphenyl) introduces steric effects that may limit conformational flexibility .

Functional Group Impact: Amide vs. Amine: Acetamide derivatives exhibit higher polarity and lower basicity than amine analogs, affecting solubility and pharmacokinetics . Ether vs. Ester: Methoxy and phenoxy groups (ethers) are less reactive than esters, making them suitable for stable intermediates in multistep syntheses .

Synthetic Accessibility: Compounds with carboxylate esters (e.g., Benzyl 3-methoxy-1-pyrrolidinecarboxylate) are often used as protected intermediates, enabling selective functionalization . Commercial availability (e.g., TCI Chemicals listings ) suggests methylamino and dimethylamino derivatives are readily accessible for high-throughput screening.